Cas no 55138-60-8 (1-(5-Methylpyrazin-2-YL)propan-2-OL)

• Product Name: 1-(5-Methylpyrazin-2-YL)propan-2-OL
• CAS No: 55138-60-8
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• CID: 943422
• PubChem ID: 53406222
• Update Time: 2025-10-05

1-(5-Methylpyrazin-2-YL)propan-2-OL Chemical and Physical Properties

Names and Identifiers

• pyrazineethanol, -alpha-,5-dimethyl- (9ci)
• 1-(5-methylpyrazin-2-yl)propan-2-ol
• 2-Pyrazineethanol, alpha,5-dimethyl-
• 1-(5-Methylpyrazin-2-YL)propan-2-OL

• Inchi： 1S/C8H12N2O/c1-6-4-10-8(5-9-6)3-7(2)11/h4-5,7,11H,3H2,1-2H3
• InChI Key： DCASHZSSVNVLPY-UHFFFAOYSA-N
• SMILES： OC(C)CC1C=NC(C)=CN=1

Computed Properties

• Exact Mass: 152.095
• Monoisotopic Mass: 152.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46

Additional information on 1-(5-Methylpyrazin-2-YL)propan-2-OL

1-(5-Methylpyrazin-2-YL)Propan-2-OL: A Comprehensive Overview

The compound with CAS No. 55138-60-8, commonly referred to as 1-(5-Methylpyrazin-2-YL)Propan-2-OL, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a pyrazine ring with a propanol group, making it a versatile building block for various chemical applications. Recent advancements in synthetic methodologies and its potential applications have further solidified its importance in modern chemical research.

1-(5-Methylpyrazin-2-YL)Propan-2-OL exhibits a distinctive chemical structure that includes a pyrazine moiety, which is a six-membered aromatic ring containing two nitrogen atoms. The methyl group attached to the pyrazine ring at the 5-position adds to the molecule's complexity and reactivity. The propanol group, located at the 2-position of the pyrazine ring, introduces hydroxyl functionality, enhancing the compound's ability to participate in various chemical reactions. This combination of structural features makes 1-(5-Methylpyrazin-2-YL)Propan-2-OL a valuable intermediate in the synthesis of more complex molecules.

Recent studies have highlighted the potential of 1-(5-Methylpyrazin-2-YL)Propan-2-OL in drug discovery and development. Its ability to act as a chiral auxiliary has been explored in asymmetric synthesis, where it facilitates the formation of enantiomerically enriched compounds. This property is particularly useful in pharmaceutical chemistry, where the stereochemistry of molecules plays a critical role in their biological activity. Moreover, the compound's role as a ligand in metal-catalyzed reactions has been investigated, showcasing its versatility in catalytic processes.

In addition to its role in organic synthesis, 1-(5-Methylpyrazin-2-YL)Propan-2-OL has found applications in materials science. Its ability to form coordination polymers and metal organic frameworks (MOFs) has been extensively studied. These materials exhibit unique properties, such as high surface area and porosity, making them ideal candidates for gas storage, catalysis, and sensing applications. The incorporation of 1-(5-Methylpyrazin-2-YL)Propan-2-OL into MOFs has been shown to enhance their stability and functionality under various conditions.

The synthesis of 1-(5-Methylpyrazin-2-YL)Propan-2-OL involves a multi-step process that typically begins with the preparation of the pyrazine derivative. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yields. For instance, the use of palladium-catalyzed cross-coupling reactions has emerged as a powerful tool for constructing the carbon-nitrogen bonds required for this compound's formation.

From an environmental perspective, 1-(5-Methylpyrazin-2-YL)Propan-2-Ol has been studied for its biodegradability and ecological impact. Research indicates that under certain conditions, the compound can undergo microbial degradation, minimizing its persistence in aquatic environments. This information is crucial for assessing its safety profile and ensuring sustainable practices in its production and use.

In conclusion, 1-(5-Methylpyrazin-2-YL)Propan-Ol (CAS No. 55138-Ol-Ol) stands out as a versatile and multifaceted compound with significant implications across various scientific disciplines. Its unique structure, combined with recent breakthroughs in synthetic methods and application areas, positions it as an essential component in modern chemical research and development.